Cas no 88979-60-6 (Bafilomycin C1; 19-Me ether)

Bafilomycin C1; 19-Me ether structure
Bafilomycin C1; 19-Me ether structure
Product Name:Bafilomycin C1; 19-Me ether
CAS No:88979-60-6
MF:C40H62O12
MW:734.913094043732
CID:731847
Update Time:2024-03-01

Bafilomycin C1; 19-Me ether Chemical and Physical Properties

Names and Identifiers

    • 2-Butenedioic acid(2E)-,1-[(2R,4R,5S,6R)-tetrahydro-2-[(1S,2R,3S)-2-hydroxy-3-[(2R,3S,4E,6E,9S,10S,11R,12E,14Z)-10-hydroxy-3,15-dimethoxy-7,9,11,13-tetramethyl-16-oxooxacyclohexadeca-4,6,12,14-tetraen-2-yl]-1-methylbutyl]-2-methoxy-5-methyl-6-(1-methylethyl)-2H-pyran-4-yl]ester
    • 19-O-Methyl-2-demethyl-2-methoxy-24-methylhygrolidin
    • Bafilomycin C2
    • CID 102093860
    • Antibiotic L-681110A2
    • L-681110A2
    • Bafilomycin C1; 19-Me ether
    • Inchi: 1S/C40H62O12/c1-22(2)37-27(7)32(50-34(43)17-16-33(41)42)21-40(49-12,52-37)29(9)36(45)28(8)38-30(47-10)15-13-14-23(3)18-25(5)35(44)26(6)19-24(4)20-31(48-11)39(46)51-38/h13-17,19-20,22,25-30,32,35-38,44-45H,18,21H2,1-12H3,(H,41,42)/b15-13-,17-16+,23-14-,24-19-,31-20+
    • InChI Key: JJWSROGFOAZFRD-CYDPUWJZSA-N
    • SMILES: O1C(C(C)C)C(C)C(CC1(C(C)C(C(C)C1C(C=CC=C(C)CC(C)C(C(C)C=C(C)C=C(C(=O)O1)OC)O)OC)O)OC)OC(/C=C/C(=O)O)=O |c:18,32,t:20,29|

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 52
  • Rotatable Bond Count: 12
  • Complexity: 1360
  • Topological Polar Surface Area: 167
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